Cas no 2228176-49-4 (3-(5-bromothiophen-3-yl)propan-1-ol)

• Product Name: 3-(5-bromothiophen-3-yl)propan-1-ol
• CAS No: 2228176-49-4
• MF: C₇H₉BrOS
• MW: 221.114760160446
• CID: 6110996
• PubChem ID: 165969985
• Update Time: 2025-05-19

3-(5-bromothiophen-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromothiophen-3-yl)propan-1-ol
• EN300-1919228
• 2228176-49-4

• Inchi： 1S/C7H9BrOS/c8-7-4-6(5-10-7)2-1-3-9/h4-5,9H,1-3H2
• InChI Key： FXISEVWSVLIYJD-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CS1)CCCO

Computed Properties

• Exact Mass: 219.95575g/mol
• Monoisotopic Mass: 219.95575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 48.5Ų

Additional information on 3-(5-bromothiophen-3-yl)propan-1-ol

Introduction to 3-(5-bromothiophen-3-yl)propan-1-ol (CAS No. 2228176-49-4)

3-(5-bromothiophen-3-yl)propan-1-ol, identified by the Chemical Abstracts Service registry number 2228176-49-4, is a significant compound in the realm of organic synthesis and pharmaceutical chemistry. This molecule, featuring a 5-bromothiophen-3-yl moiety linked to a primary alcohol group, has garnered attention due to its versatile structural framework and potential applications in drug discovery and material science. The presence of both a bromine substituent and an alcohol functional group makes it a valuable intermediate for further chemical transformations, enabling the synthesis of more complex molecules.

The 5-bromothiophen-3-yl group is a key feature of this compound, contributing to its reactivity and utility. Thiophene derivatives are well-documented for their role in medicinal chemistry, often serving as core structures in biologically active compounds. The bromine atom at the 5-position enhances electrophilic aromatic substitution reactions, making it easier to introduce additional functional groups onto the thiophene ring. This characteristic is particularly useful in constructing heterocyclic scaffolds that mimic natural products or known drug entities.

The alcohol functionality at the 1-position of the propyl chain provides another avenue for chemical modification. Primary alcohols can undergo various reactions, including oxidation to aldehydes or carboxylic acids, reduction of ketones or aldehydes, or esterification with carboxylic acids. These transformations are pivotal in drug development, where precise control over molecular structure is essential for optimizing pharmacological properties.

In recent years, 3-(5-bromothiophen-3-yl)propan-1-ol has been explored in several cutting-edge research areas. One notable application lies in the synthesis of small-molecule inhibitors targeting protein-protein interactions. Thiophene-based compounds have shown promise in disrupting aberrant signaling pathways associated with diseases such as cancer and inflammation. The bromine atom allows for cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used to construct biaryl structures prevalent in many drugs.

Moreover, this compound has found relevance in the development of organic electronic materials. Thiophene derivatives are known for their electron-deficient properties, making them suitable candidates for use in organic light-emitting diodes (OLEDs), field-effect transistors (OFETs), and photovoltaic cells. The alcohol group can be further functionalized to improve solubility or to incorporate additional electronic properties, enhancing the performance of these materials.

Recent studies have also highlighted the role of 3-(5-bromothiophen-3-yl)propan-1-ol in medicinal chemistry libraries. Researchers have leveraged its structural features to design novel analogs with enhanced binding affinity and selectivity towards therapeutic targets. For instance, derivatives of this compound have been investigated as potential kinase inhibitors, where the thiophene ring interacts with conserved pockets in the enzyme active site.

The synthesis of 3-(5-bromothiophen-3-yl)propan-1-ol typically involves multi-step organic reactions starting from commercially available precursors. A common synthetic route includes the bromination of thiophene followed by coupling with an appropriate alkylating agent to introduce the propyl chain. Subsequent functionalization of the alcohol group can be tailored depending on the desired final product.

In conclusion, 3-(5-bromothiophen-3-yl)propan-1-ol (CAS No. 2228176-49-4) represents a versatile building block with broad applications in pharmaceuticals and materials science. Its unique structural features—combining a reactive 5-bromothiophen-3-yl group with a modifiable primary alcohol—make it an invaluable intermediate for synthetic chemists. As research continues to uncover new methodologies and applications, this compound is poised to play an increasingly significant role in advancing scientific discovery.